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Compound of Interest

Compound Name: Diisopropyl fumarate

Cat. No.: B1670629 Get Quote

This guide provides crucial safety protocols and logistical procedures for researchers,

scientists, and drug development professionals working with Diisopropyl fumarate. Adherence

to these guidelines is paramount for ensuring personal safety and minimizing environmental

impact. Diisopropyl fumarate is recognized as a chemical that can cause skin and eye

irritation.[1][2]

Hazard Summary
Hazard Classification Description

Skin Irritation Causes skin irritation upon contact.[1][2]

Eye Irritation Causes serious eye irritation.[1][2]

Respiratory Irritation May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

exposure to Diisopropyl fumarate. The following table outlines the recommended PPE for

various laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Low-Volume

Handling /

Weighing (in a

ventilated

enclosure)

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Butyl

rubber, double

gloving

recommended)

Laboratory coat

Not generally

required if

handled in a

certified chemical

fume hood.[4]

High-Volume

Handling /

Transfers

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., Butyl

rubber, double

gloving

recommended)

Chemical-

resistant apron

over a laboratory

coat

Air-purifying

respirator with

organic vapor

cartridges if not

in a fume hood.

Risk of Splash

Face shield worn

over chemical

splash goggles

Chemical-

resistant gloves

(e.g., Butyl

rubber, double

gloving

recommended)

Chemical-

resistant apron

over a laboratory

coat

Not generally

required if

handled in a

certified chemical

fume hood.

Note on Glove Selection: While specific permeation data for Diisopropyl fumarate is limited, it

is advisable to use gloves with proven resistance to esters. Nitrile gloves may offer insufficient

protection. Always inspect gloves for any signs of degradation or perforation before use.

Operational Plan
A systematic approach to handling Diisopropyl fumarate is essential for minimizing risks. The

following step-by-step procedures should be followed.

Pre-Handling Procedures
Safety Information Review: Before commencing any work, thoroughly review the Safety Data

Sheet (SDS) for Diisopropyl fumarate.
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Engineering Controls Verification: Ensure a certified chemical fume hood is available and

functioning correctly.[5] Verify that an emergency eyewash station and safety shower are

accessible and unobstructed.[5]

Assemble Materials: Gather all necessary materials and equipment before handling the

chemical.[5]

PPE Inspection: Inspect all personal protective equipment for integrity (e.g., no holes or

cracks in gloves).[5]

Handling Procedures
Work in a Ventilated Area: All weighing and transfers of Diisopropyl fumarate must be

conducted within a chemical fume hood to minimize inhalation exposure.[4][5]

Minimize Spills: Use a disposable weighing boat or paper for weighing. For transfers, utilize

a funnel to reduce the risk of spills.[5]

Container Management: Keep containers of Diisopropyl fumarate securely closed when

not in use.[3][4]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not breathe vapors or

mists.[4]

Post-Handling Procedures
Decontamination: Decontaminate the work area with a suitable solvent (e.g., isopropanol),

followed by a thorough cleaning with soap and water.

Proper PPE Removal: Carefully doff PPE to avoid contaminating the skin. Remove gloves

using a technique that prevents the outer, contaminated surface from touching the skin.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Diisopropyl fumarate and associated waste is critical to prevent

environmental contamination.
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Liquid Waste
Collection: Collect all liquid waste containing Diisopropyl fumarate in a designated,

properly labeled, and sealed hazardous waste container.[3]

Segregation: Do not mix Diisopropyl fumarate waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) guidelines.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Diisopropyl fumarate."

Solid Waste
Collection: All solid waste contaminated with Diisopropyl fumarate (e.g., gloves, weighing

paper, paper towels) must be collected in a separate, clearly labeled hazardous waste

container.

Labeling: The solid waste container must be clearly labeled with "Hazardous Waste" and

"Diisopropyl fumarate Contaminated Debris."

General Disposal Guidelines
Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

office for specific disposal procedures.[5]

No Drain Disposal: Do not dispose of Diisopropyl fumarate down the drain.[3][5]

Workflow for Safe Handling of Diisopropyl Fumarate
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Caption: Workflow for the safe handling and disposal of Diisopropyl fumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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